N-cyclohexyl-2-(4-methylphenoxy)acetamide

• IUPAC Name: N-cyclohexyl-2-(4-methylphenoxy)acetamide
• InChI: InChI=1S/C15H21NO2/c1-12-7-9-14(10-8-12)18-11-15(17)16-13-5-3-2-4-6-13/h7-10,13H,2-6,11H2,1H3,(H,16,17)
• InChI Key: OACMLSIEHCHYCQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC(=O)NC2CCCCC2
• Molecular Formula: C15H21NO2
• Molecular Weight: 247.33 g/mol

Description

N-cyclohexyl-2-(4-methylphenoxy)acetamide, also known as CP 55,940, is a synthetic cannabinoid compound that has been widely studied for its potential therapeutic benefits. It was first synthesized in the 1980s by Pfizer researchers as part of a project to develop new pain medications.

Mechanism of Action

N-cyclohexyl-2-(4-methylphenoxy)acetamide 55,940 acts as a potent agonist of the cannabinoid receptors CB1 and CB2, which are widely distributed throughout the body and play a key role in regulating pain, inflammation, and other physiological processes. By binding to these receptors, this compound 55,940 can modulate the activity of various neurotransmitters and signaling pathways, resulting in a wide range of effects.
Biochemical and Physiological Effects:
This compound 55,940 has been shown to have a wide range of biochemical and physiological effects, including analgesia, sedation, muscle relaxation, and anti-inflammatory activity. It has also been shown to modulate the activity of various neurotransmitters, including dopamine, serotonin, and glutamate, which are involved in regulating mood, cognition, and behavior.

Advantages and Limitations for Lab Experiments

One advantage of N-cyclohexyl-2-(4-methylphenoxy)acetamide 55,940 is its potent and selective activity at the cannabinoid receptors, which makes it a useful tool for studying the physiological and pharmacological effects of these receptors. However, its potent psychoactive effects and potential for abuse limit its usefulness in certain types of experiments, and caution must be taken when handling and administering the compound.

Future Directions

There are many potential future directions for research on N-cyclohexyl-2-(4-methylphenoxy)acetamide 55,940, including further studies of its pharmacological properties and potential therapeutic applications, as well as the development of new synthetic cannabinoids with improved safety and efficacy profiles. Additionally, studies of the cannabinoid system and its role in various physiological and pathological processes are likely to continue to be an active area of research in the coming years.

Synthesis Methods

The synthesis of N-cyclohexyl-2-(4-methylphenoxy)acetamide 55,940 involves several steps, including the condensation of cyclohexanone with 4-methylphenol to form 4-methylphenol-cyclohexanone adduct, which is then reacted with chloroacetyl chloride to yield this compound. This process requires careful control of temperature, pressure, and reaction time to ensure high yields and purity.

Scientific Research Applications

N-cyclohexyl-2-(4-methylphenoxy)acetamide 55,940 has been extensively studied for its potential therapeutic applications in various fields of medicine, including pain management, neurology, and psychiatry. It has been shown to have potent analgesic effects in animal models of acute and chronic pain, as well as anti-inflammatory and anti-spasmodic properties.